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Compound of Interest

Compound Name: N,N'-Diacryloylpiperazine

Cat. No.: B15546378 Get Quote

An In-depth Technical Guide to N,N'-Diacryloylpiperazine (CAS 6342-17-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N'-Diacryloylpiperazine, also known as 1,4-Bis(acryloyl)piperazine, is a chemical

compound identified by the CAS number 6342-17-2.[1] Structurally, it is a symmetrical molecule

featuring a central piperazine ring with reactive acryloyl groups attached to each of the two

nitrogen atoms. These terminal vinyl groups make it a bifunctional monomer capable of

participating in free-radical polymerization.

Its primary and most significant application is as a crosslinking agent.[2][3] In polymer

synthesis, particularly in the formation of polyacrylamide gels and other hydrogels, N,N'-
Diacryloylpiperazine serves to covalently link polymer chains together, creating a three-

dimensional network. This network structure is responsible for the characteristic properties of

gels, such as their ability to swell and retain significant amounts of water while maintaining

structural integrity. The resulting gels have enhanced physical strength and find extensive use

in electrophoresis, chromatography, tissue engineering, and controlled drug release systems.

[2][4][5]

Physicochemical and Technical Data
The fundamental properties of N,N'-Diacryloylpiperazine are summarized below. This data is

essential for its proper handling, storage, and application in experimental settings.
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Property Value

CAS Number 6342-17-2[1][2][6]

Molecular Formula C₁₀H₁₄N₂O₂[1][2]

Molecular Weight 194.23 g/mol [1][7]

Synonyms

1,4-Bis(acryloyl)piperazine, 1,4-

Diacryloylpiperazine, Piperazine Diacrylamide

(PDA), BAP[8][9]

Appearance White to off-white solid powder[2][3]

Melting Point 91.5-93.5 °C[2][9][10]

Boiling Point 434.1 °C at 760 mmHg (Predicted)[2][9]

Density ~1.114 g/cm³ (Predicted)[2][3]

Purity ≥99.0% (TLC) for BioXtra grade[7][10]

Solubility Slightly soluble in Chloroform and Methanol[9]

Storage Temperature 2-8°C[2][3][10]

InChI Key YERHJBPPDGHCRJ-UHFFFAOYSA-N[9][10]

Canonical SMILES C=CC(=O)N1CCN(CC1)C(=O)C=C[2][10]

Synthesis and Mechanism of Action
Synthesis
N,N'-Diacryloylpiperazine is typically synthesized via the acylation of piperazine. One

documented method involves the reaction of piperazine with acrylic acid in toluene at 60°C,

using a (ZrO₂-Fe₃O₄-Nb₂O₅) catalyst under an inert atmosphere, which reports a yield of 95%.

[2] A more conventional laboratory-scale approach is the Schotten-Baumann reaction, where

piperazine is treated with two equivalents of acryloyl chloride in the presence of a base (like

sodium hydroxide) to neutralize the HCl byproduct.

Mechanism of Action as a Crosslinker
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The efficacy of N,N'-Diacryloylpiperazine as a crosslinker stems from its two terminal acryloyl

groups. In a free-radical polymerization reaction (e.g., with acrylamide), an initiator (like

ammonium persulfate, APS) generates free radicals.[11] These radicals activate monomer

molecules (acrylamide), which then propagate to form linear polymer chains. When an

activated polymer chain reacts with one of the vinyl groups of N,N'-Diacryloylpiperazine, the

crosslinker is incorporated into that chain. The second vinyl group on the same N,N'-
Diacryloylpiperazine molecule remains available to react with a second, growing polymer

chain. This event forms a covalent bridge—a crosslink—between the two chains. The repetition

of this process builds a robust, three-dimensional hydrogel network.[12]
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Caption: Logical flow of hydrogel formation with N,N'-Diacryloylpiperazine.

Experimental Protocols
The following protocols are representative methodologies for the synthesis and

characterization of a hydrogel using N,N'-Diacryloylpiperazine.

Protocol: Synthesis of a Polyacrylamide Hydrogel
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This protocol describes the free-radical polymerization of acrylamide using N,N'-
Diacryloylpiperazine as a crosslinker.[13] The reaction is initiated by an APS/TEMED redox

system.

4.1.1 Materials and Equipment

Acrylamide (Monomer)

N,N'-Diacryloylpiperazine (DAP) (Crosslinker)

Ammonium persulfate (APS) (Initiator)

N,N,N',N'-Tetramethylethylenediamine (TEMED) (Catalyst/Accelerator)

Deionized water

Beakers, graduated cylinders, magnetic stirrer

Nitrogen or argon gas source for degassing

Polymerization mold (e.g., glass plates with spacers, petri dish)

4.1.2 Procedure

Solution Preparation: In a beaker, dissolve the desired amount of acrylamide monomer and

N,N'-Diacryloylpiperazine crosslinker in deionized water to achieve the target total

monomer concentration (e.g., 10-15% w/v). The molar ratio of monomer to crosslinker can

be varied to control the gel's mechanical properties.

Degassing: Stir the solution gently while bubbling nitrogen or argon gas through it for 15-20

minutes. This removes dissolved oxygen, which inhibits free-radical polymerization.

Initiation: Add the initiator, typically as a 10% (w/v) aqueous solution of APS. The amount is

usually around 0.1% of the total monomer weight. Mix gently.

Catalysis: Add the catalyst, TEMED, to accelerate the generation of free radicals from APS.

The reaction will begin almost immediately. Quickly and carefully pour the solution into the

desired mold.
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Polymerization: Allow the solution to polymerize at room temperature. Gelation should be

visible within 30 minutes. Let the reaction proceed for several hours to ensure complete

polymerization.

Post-Processing: Once fully polymerized, carefully remove the hydrogel from the mold.

Submerge it in a large volume of deionized water to wash away any unreacted monomers,

initiator, or catalyst. The washing water should be changed several times over 24-48 hours.

Protocol: Characterization of Hydrogel Swelling Ratio
This protocol determines the equilibrium swelling ratio (ESR), a key quantitative parameter for

hydrogels.[14]

4.2.1 Materials and Equipment

Synthesized hydrogel sample

Deionized water or buffer solution

Beaker or container

Analytical balance

Lint-free tissue (e.g., Kimwipes)

Lyophilizer or vacuum oven

4.2.2 Procedure

Drying: Take a washed hydrogel sample and freeze-dry it (lyophilize) or dry it in a vacuum

oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

Initial Weighing: Record the weight of the completely dried hydrogel (W_d).

Swelling: Immerse the dried hydrogel in a large volume of deionized water or a specified

buffer solution at a constant temperature.
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Weighing at Intervals: At regular time intervals, remove the hydrogel, gently blot the surface

with a lint-free tissue to remove excess surface water, and weigh the swollen sample (W_s).

Equilibrium: Repeat step 4 until the weight of the swollen hydrogel becomes constant,

indicating that equilibrium swelling has been reached.

Calculation: Calculate the equilibrium swelling ratio (ESR) using the formula: ESR (%) =

[(W_s_final - W_d) / W_d] x 100%
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1. Solution Preparation
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3. Post-Processing & Characterization
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Caption: Standard experimental workflow for hydrogel synthesis and analysis.
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Applications in Research and Drug Development
N,N'-Diacryloylpiperazine is a versatile crosslinker with applications spanning multiple

scientific fields.

Electrophoresis and Proteomics: It is widely used to prepare polyacrylamide gels for

separating proteins and nucleic acids.[2] Gels crosslinked with this agent are reported to

have increased physical strength and can reduce the background in silver-staining methods,

improving the detection and resolution of proteins, particularly in 2D electrophoresis.[1][2][9]

Drug Delivery: The crosslinked hydrogel network can be used to encapsulate therapeutic

agents.[4] The release of the entrapped drug can be controlled by modulating the crosslink

density, which affects the mesh size of the polymer network and thus the diffusion rate. Its

derivatives are also explored for creating stimuli-responsive ("smart") hydrogels that release

their payload in response to changes in pH or temperature.[15][16]

Tissue Engineering: Biocompatible hydrogels created with N,N'-Diacryloylpiperazine can

act as scaffolds that mimic the extracellular matrix, providing structural support for cell

adhesion, proliferation, and tissue regeneration.[5]

Bioconjugation and Biomaterials: The piperazine core and acryloyl groups allow for its use as

a linker molecule to synthesize bioconjugates and other functional biomaterials.[4][17] It can

be used to create materials for chromatography, such as zwitterionic monoliths for

hydrophilic interaction chromatography.[18]

Safety and Handling
According to safety data sheets, N,N'-Diacryloylpiperazine is classified as a hazardous

substance.

Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[3][6][10][19]

Precautionary Measures:

Engineering Controls: Use only outdoors or in a well-ventilated area.[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15546378?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.scbt.com/p/1-4-bis-acryloyl-piperazine-6342-17-2
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7474903.htm
https://www.medchemexpress.cn/cas/6342-17-2.html
https://www.researchgate.net/publication/263275199_New_Cationic_Linear_Copolymers_and_Hydrogels_of_N-Vinyl_Caprolactam_and_N-Acryloyl-N'-ethyl_Piperazine_Synthesis_Reactivity_Influence_of_External_Stimuli_on_the_LCST_and_Swelling_Properties
https://www.researchgate.net/publication/257394501_New_pH-responsive_linear_and_crosslinked_functional_copolymers_of_N-acryloyl-N'-phenyl_piperazine_with_acrylic_acid_and_hydroxyethyl_methacrylate_Synthesis_reactivity_and_effect_of_steric_hindrance_on
https://www.benchchem.com/product/b15546378?utm_src=pdf-body
http://www.biomaterials.pl/pdf-130575-57457?filename=Preparation%20and.pdf
https://www.medchemexpress.cn/cas/6342-17-2.html
https://pubmed.ncbi.nlm.nih.gov/34237868/
https://www.sigmaaldrich.com/SG/en/product/sigma/14470
https://www.benchchem.com/product/b15546378?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock10073-14-diacryloylpiperazine.html
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/JP/ja/product/sigma/14470
https://msdsdigital.com/system/files/USA_USA_1610202.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H48-1-14.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[8][19] For dusty conditions, a dust mask (e.g., N95) is recommended.

[10]

Handling: Avoid breathing dust. Wash skin thoroughly after handling.[6][8]

First Aid:

Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing and seek medical attention.[6][19]

Skin: Wash with plenty of soap and water. If irritation occurs, get medical advice.[6][8]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[6][8]

Storage: Keep container tightly closed and store in a cool, dry, well-ventilated place, typically

at 2-8°C.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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